Cas no 1338096-94-8 (7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline)
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline is a brominated tetrahydroisoquinoline derivative with a methyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. Its bromine moiety offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions, while the tetrahydroisoquinoline scaffold is a common structural motif in medicinal chemistry. The methyl group enhances steric and electronic properties, influencing reactivity and selectivity in downstream applications. Suitable for use in heterocyclic and alkaloid synthesis, this compound is characterized by high purity and stability, making it a reliable building block for research and industrial applications.
1338096-94-8 structure
Product Name:7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline
CAS No:1338096-94-8
MF:C10H12BrN
MW:226.112981796265
MDL:MFCD22989189
CID:1031296
PubChem ID:68229182
Update Time:2025-10-16
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline
- J-519145
- EN300-1707073
- DB-318288
- CS-0183627
- 1338096-94-8
- AKOS016845093
- DTXSID30738162
- SCHEMBL12279234
- A931009
-
- MDL： MFCD22989189
- Inchi： 1S/C10H12BrN/c1-7-5-12-6-8-4-9(11)2-3-10(7)8/h2-4,7,12H,5-6H2,1H3
- InChI Key： DZKBKESMSHBZNB-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CNCC2C
Computed Properties
- Exact Mass: 225.01531g/mol
- Monoisotopic Mass: 225.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12Ų
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I918458-1mg |
7-Bromo-1,2,3,4-tetrahydro-4-methyl-isoquinoline |
1338096-94-8 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I918458-2mg |
7-Bromo-1,2,3,4-tetrahydro-4-methyl-isoquinoline |
1338096-94-8 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I918458-10mg |
7-Bromo-1,2,3,4-tetrahydro-4-methyl-isoquinoline |
1338096-94-8 | 10mg |
$ 160.00 | 2022-06-04 | ||
| Chemenu | CM142950-1g |
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline |
1338096-94-8 | 95% | 1g |
$632 | 2021-08-05 | |
| Chemenu | CM142950-1g |
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline |
1338096-94-8 | 95% | 1g |
$1236 | 2024-08-02 | |
| Alichem | A189006212-1g |
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline |
1338096-94-8 | 95% | 1g |
598.40 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y0980097-1g |
7-bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline |
1338096-94-8 | 95% | 1g |
$1000 | 2024-08-02 | |
| Enamine | EN300-1707073-0.05g |
7-bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline |
1338096-94-8 | 0.05g |
$457.0 | 2023-09-20 | ||
| Enamine | EN300-1707073-0.1g |
7-bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline |
1338096-94-8 | 0.1g |
$479.0 | 2023-09-20 | ||
| Enamine | EN300-1707073-0.25g |
7-bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline |
1338096-94-8 | 0.25g |
$501.0 | 2023-09-20 |
7-Bromo-4-methyl-1,2,3,4-tetrahydroisoquinoline Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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